Cas no 940988-52-3 (5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940988-52-3
• MF: C₂₄H₂₁FN₄O₃
• MW: 432.446948766708
• CID: 5428202
• Update Time: 2025-08-01

5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-[(E)-2-(4-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21FN4O3/c1-31-18-9-6-17(7-10-18)8-11-22-27-21(16-26)24(32-22)29-14-12-28(13-15-29)23(30)19-4-2-3-5-20(19)25/h2-11H,12-15H2,1H3/b11-8+
• InChI Key： XCABUEYQVZGKGW-DHZHZOJOSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1/C=C/C1=CC=C(OC)C=C1

Additional information on 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940988-52-3): A Comprehensive Overview

The compound 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940988-52-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, with its intricate structure featuring a piperazine core, a fluorobenzoyl moiety, and a methoxyphenyl ethenyl group, represents a promising scaffold for the development of novel therapeutic agents.

One of the most intriguing aspects of 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile is its potential application in targeting G-protein-coupled receptors (GPCRs), which are a major focus in current pharmaceutical research. GPCRs are involved in a wide range of physiological processes, making them prime targets for drug development. The presence of the fluorobenzoyl and methoxyphenyl groups in this compound suggests possible interactions with these receptors, offering avenues for the treatment of conditions such as neurological disorders and inflammatory diseases.

In recent years, the demand for piperazine derivatives has surged, driven by their versatility in drug design. The 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile stands out due to its unique combination of functional groups, which may enhance its bioavailability and binding affinity. Researchers are particularly interested in its oxazole ring, a heterocyclic structure known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-receptor interactions.

The synthesis of 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile involves multi-step organic reactions, including the formation of the piperazine core and the subsequent introduction of the fluorobenzoyl and methoxyphenyl groups. These synthetic pathways are often optimized for yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The compound's CAS No. 940988-52-3 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

From a market perspective, the interest in 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile is driven by the growing need for innovative small-molecule drugs. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly valuable. The fluorobenzoyl moiety, in particular, is a hotspot in drug design due to its ability to modulate the pharmacokinetic properties of molecules, improving their efficacy and safety profiles.

Another area of exploration for 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile is its potential role in cancer research. The compound's structural features suggest it could interact with key enzymes or pathways involved in cell proliferation. Preliminary studies on similar piperazine derivatives have shown promising results in inhibiting tumor growth, making this compound a candidate for further investigation in oncology.

In addition to its therapeutic potential, 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile is also of interest in chemical biology. Researchers are exploring its use as a probe to study biological systems, leveraging its fluorescent properties or its ability to bind specific proteins. This application aligns with the broader trend of using small molecules to unravel complex biological mechanisms.

The stability and solubility of 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile are critical factors in its development. The methoxyphenyl group, for instance, can enhance the compound's solubility in aqueous environments, which is essential for its bioavailability. Meanwhile, the oxazole ring contributes to its chemical stability, ensuring that it remains intact under physiological conditions.

As the pharmaceutical industry continues to evolve, compounds like 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile are likely to play a pivotal role. Their ability to be tailored for specific targets, combined with their synthetic accessibility, makes them invaluable tools in drug discovery. The unique identifier CAS No. 940988-52-3 ensures that this compound can be reliably referenced in research and development efforts worldwide.

In conclusion, 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile represents a fascinating intersection of chemistry and biology. Its intricate structure, potential therapeutic applications, and relevance to current research trends make it a compound worth watching. Whether in the context of GPCR targeting, cancer research, or chemical biology, this molecule holds promise for advancing our understanding and treatment of complex diseases.